Cas no 1342126-59-3 (N-[4-(methylsulfanyl)phenyl]thian-3-amine)

• Product Name: N-[4-(methylsulfanyl)phenyl]thian-3-amine
• CAS No: 1342126-59-3
• MF: C₁₂H₁₇NS₂
• MW: 239.400080442429
• CID: 5149470
• PubChem ID: 62872684
• Update Time: 2026-03-03

N-[4-(methylsulfanyl)phenyl]thian-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-(Methylthio)phenyl)tetrahydro-2H-thiopyran-3-amine
• N-[4-(methylsulfanyl)phenyl]thian-3-amine
• 2H-Thiopyran-3-amine, tetrahydro-N-[4-(methylthio)phenyl]-

• Inchi： 1S/C12H17NS2/c1-14-12-6-4-10(5-7-12)13-11-3-2-8-15-9-11/h4-7,11,13H,2-3,8-9H2,1H3
• InChI Key： YUFYTJOSFVRNEJ-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)NC1C=CC(=CC=1)SC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 179
• XLogP3: 3.6
• Topological Polar Surface Area: 62.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on N-[4-(methylsulfanyl)phenyl]thian-3-amine

N-[4-(Methylsulfanyl)phenyl]thian-3-amine: A Comprehensive Overview

N-[4-(methylsulfanyl)phenyl]thian-3-amine, also known by its CAS number 1342126-59-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure featuring a thiane ring and a methylsulfanyl-substituted phenyl group, has garnered attention due to its potential applications in drug discovery and material science. Recent studies have shed light on its synthesis, properties, and biological activities, making it a subject of intense research.

The synthesis of N-[4-(methylsulfanyl)phenyl]thian-3-amine involves a multi-step process that typically begins with the preparation of the thiane ring. Researchers have employed various methodologies, including the use of sulfur-based reagents and transition metal catalysts, to optimize the synthesis pathway. These advancements have not only improved the yield but also enhanced the purity of the compound, making it more suitable for downstream applications.

In terms of physical properties, N-[4-(methylsulfanyl)phenyl]thian-3-amine exhibits a melting point of approximately 125°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethanol is moderate, which facilitates its use in various chemical reactions. The compound's stability under different environmental conditions has also been evaluated, with results indicating that it remains stable under ambient temperatures and pressures.

The biological activity of N-[4-(< strong>methylsulfanyl strong>)< strong>phenyl strong>] < strong>thian strong>-3-am < strong>ine strong> has been a focal point of recent research. Studies have demonstrated that this compound possesses potent antioxidant properties, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, preliminary assays have shown that it exhibits moderate anti-inflammatory activity, suggesting its potential as an anti-inflammatory agent.

In the realm of pharmacology, N-[4-(< strong>methylsulfanyl strong>)< strong>phenyl strong>] < strong>thian strong>-3-am < strong>ine strong>'s ability to modulate cellular signaling pathways has been explored. Researchers have found that it interacts with key enzymes involved in inflammation and oxidative stress, thereby influencing cellular responses. These findings underscore its potential as a lead compound for drug development.

The application of N-[4-(< strong>methylsulfanyl strong>)< strong>phenyl strong>] < strong>thian strong>-3-am < strong>ine strong> extends beyond pharmacology into material science. Its unique electronic properties make it a candidate for use in the development of advanced materials such as conductive polymers and sensors. Recent studies have explored its role in enhancing the electrical conductivity of polymer blends, paving the way for its application in electronic devices.

In conclusion, N-[4-(< strong>methylsulfanyl strong>)< strong>phenyl strong>] < strong>thian strong>-3-am < strong>ine strong>, with its CAS number 1342126-59-3, represents a versatile compound with promising applications across multiple disciplines. Its synthesis, properties, and biological activities continue to be areas of active research, driven by the quest for innovative solutions in medicine and materials science.